1-cyclopropyl-3-(hexahydrocyclopenta[c]pyrrol-2(1H)-yl)pyrazin-2(1H)-one

• IUPAC Name: 3-(3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-2-yl)-1-cyclopropylpyrazin-2-one
• InChI: InChI=1S/C14H19N3O/c18-14-13(15-6-7-17(14)12-4-5-12)16-8-10-2-1-3-11(10)9-16/h6-7,10-12H,1-5,8-9H2
• InChI Key: GFRBTBUKNRZUDT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CN(CC2C1)C3=NC=CN(C3=O)C4CC4
• Molecular Formula: C14H19N3O
• Molecular Weight: 245.32 g/mol

Description

1-cyclopropyl-3-(hexahydrocyclopenta[c]pyrrol-2(1H)-yl)pyrazin-2(1H)-one is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is known to exhibit pharmacological properties that make it a promising candidate for the development of novel drugs.

Scientific Research Applications

Synthesis and Biological Activity : A notable application involves the synthesis of functionalized oxindoles through a [3+2]-cycloaddition reaction, highlighting the role of cyclopropyl-containing compounds in creating bioactive molecules with anticancer properties (Filatov et al., 2017). This showcases the compound's relevance in medicinal chemistry and drug design, particularly in targeting cancer cells.

Antimicrobial and Anti-inflammatory Applications : Further extending its utility, derivatives of cyclopropyl-containing compounds have demonstrated significant antimicrobial, anti-inflammatory, and analgesic activities (Zaki et al., 2016). These findings underscore the potential of such compounds in developing new treatments for bacterial infections and inflammatory conditions.

Scaffold for Drug Discovery : The hexahydro-2H-thieno[2,3-c]pyrrole scaffold, related to the core structure of the compound , has been identified as a valuable entity in the search for new drugs, offering a basis for constructing compound libraries (Yarmolchuk et al., 2011). This emphasizes the compound's role in facilitating the discovery of novel therapeutic agents.

Chemical Synthesis and Mechanistic Studies : In the realm of synthetic organic chemistry, the study of pyrrolotriazepine derivatives has provided insights into cyclization mechanisms and the synthesis of complex heterocyclic structures, further demonstrating the compound's relevance in advancing synthetic methodologies (Menges et al., 2013).

Cytotoxicity and Anticancer Research : Additionally, research on pyrazolyl derivatives has shown that such compounds exhibit cytotoxicity against various cancer cell lines, suggesting the potential of cyclopropyl-containing compounds in anticancer research (Alam et al., 2017).